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Compound of Interest

Compound Name: Pfi-1

Cat. No.: B612194 Get Quote

PFI-1 is a selective inhibitor of the BRPF1 bromodomain, a protein module that recognizes and

binds to acetylated lysine residues on histone tails. This interaction is a key step in the

recruitment of the MOZ/MORF (MYST family) histone acetyltransferase complex to specific

genomic loci. By inhibiting the BRPF1 bromodomain, PFI-1 effectively disrupts this recruitment

and the subsequent acetylation of histones, leading to changes in chromatin structure and

gene expression.

Core Downstream Effects of BRPF1 Inhibition by
PFI-1
The primary downstream effect of PFI-1 is the modulation of gene transcription. BRPF1 is

known to be involved in various cellular processes, including:

Hematopoiesis: BRPF1 is essential for normal hematopoietic stem cell function and

differentiation.

Embryonic Development: It plays a critical role during development.

Oncogenesis: Dysregulation of BRPF1 has been implicated in several cancers, including

leukemia and medulloblastoma.

Inhibition of the BRPF1 bromodomain by PFI-1 has been shown to have specific effects on the

expression of genes regulated by the BRPF1-MOZ/MORF complex.
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Quantitative Data on PFI-1 Activity
The following table summarizes key quantitative data regarding the binding affinity and cellular

activity of PFI-1.

Parameter Value Assay Method Reference

Binding Affinity (IC50)

for BRPF1B
0.087 µM AlphaScreen

Binding Affinity (Kd)

for BRPF1B
0.210 µM BROMOscan

Cellular Activity (IC50)

in FR-assay
0.440 µM NanoBRET

Experimental Protocols
Detailed methodologies for the key experiments cited are crucial for reproducibility and further

investigation.

AlphaScreen Assay for IC50 Determination
This assay is used to measure the ability of a compound to inhibit the interaction between two

binding partners.

Reagents: Biotinylated histone H3 peptide (acetylated at K14), GST-tagged BRPF1B

bromodomain, Streptavidin-coated Donor beads, and anti-GST-coated Acceptor beads.

Procedure:

Incubate the GST-BRPF1B bromodomain with the biotinylated H3K14ac peptide in the

presence of varying concentrations of PFI-1.

Add the Donor and Acceptor beads.

In the absence of an inhibitor, the binding of the bromodomain to the peptide brings the

beads into close proximity, generating a chemiluminescent signal upon laser excitation at

680 nm.
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The signal is measured at 520-620 nm. The IC50 value is calculated from the dose-

response curve.

NanoBRET Cellular Assay for Target Engagement
This assay measures the engagement of a compound with its target protein within living cells.

Reagents: HEK293 cells co-transfected with NanoLuc-BRPF1B fusion protein and HaloTag-

Histone H3.3. A cell-permeable HaloTag ligand with a fluorescent reporter is also used.

Procedure:

Treat the transfected cells with varying concentrations of PFI-1.

Add the NanoLuc substrate and the HaloTag fluorescent ligand.

Bioluminescence resonance energy transfer (BRET) occurs when the NanoLuc donor and

the fluorescent acceptor are in close proximity (i.e., when BRPF1B binds to histone H3.3).

The BRET signal is measured, and the IC50 value is determined from the dose-response

curve, indicating the concentration of PFI-1 required to disrupt the interaction in a cellular

context.

Visualizing the Downstream Effects of PFI-1
The following diagrams illustrate the mechanism of action of PFI-1 and the downstream

consequences of BRPF1 inhibition.
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Caption: Mechanism of PFI-1 action on BRPF1-mediated gene expression.
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Caption: Experimental workflow for the NanoBRET cellular assay.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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